Benzenamine, 4-chloro-2-fluoro-5-(1-methylethoxy)-

• CAS RN: 84478-38-6
• Molecular Formula: C9H11ClFNO
• Molecular Weight: 203.64 g/mol
• IUPAC Name: 4-chloro-2-fluoro-5-propan-2-yloxyaniline
• InChI: InChI=1S/C9H11ClFNO/c1-5(2)13-9-4-8(12)7(11)3-6(9)10/h3-5H,12H2,1-2H3
• InChI Key: GEGKRSHJWVPCPA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C(=C1)N)F)Cl

Description

Benzenamine, 4-chloro-2-fluoro-5-(1-methylethoxy)- is a useful research compound. Its molecular formula is C9H11ClFNO and its molecular weight is 203.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirring mixture of 5-amino-2-chloro-4-fluorophenol (22.0 g, 136.19 mmol), 2-bromopropane (38.4 mL, 50.25 g, 408.57 mmol) and potassium carbonate (37.6 g, 273.0 mmol) was heated at reflux for 17 h. The reaction mixture was cooled and filtered. The filtrate was evaporated to dryness under reduced pressure. Flash chromatography yielded the title compound of Step A as a brown oil (17.2 g). 1H NMR (CDCl3): δ7.02 (d, 1H), 6.44 (d, 1H) 4.38 (q, 1H), 3.81 (br s,2H), 1.33 (d,6H). IR (cm-1): 3378.4, 3475.6.